Cas no 400747-98-0 (4'-(trifluoromethyl)-1,1'-biphenyl-3-amine)

4'-(trifluoromethyl)-1,1'-biphenyl-3-amine structure
400747-98-0 structure
Product Name:4'-(trifluoromethyl)-1,1'-biphenyl-3-amine
CAS No:400747-98-0
MF:C13H10F3N
MW:237.220413684845
MDL:MFCD03424671
CID:328201
PubChem ID:2782708
Update Time:2025-04-19

4'-(trifluoromethyl)-1,1'-biphenyl-3-amine Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-amine,4'-(trifluoromethyl)-
    • 3-[4-(trifluoromethyl)phenyl]aniline
    • 4'-(Trifluoromethyl)-[1,1'-biphenyl]-3-amine hydrochloride
    • 4'-TRIFLUOROMETHYL-BIPHENYL-3-YLAMINE
    • 3-amino-4'-trifluoromethyl-1,1'-biphenyl
    • 3-amino-4'-trifluoromethylbiphenyl
    • 4'-(trifluoromethyl)-1,1'-biphenyl-3-amine
    • FT-0644582
    • 4'-(trifluoromethyl)-3-biphenylamine
    • F70204
    • 400747-98-0
    • 4'-(trifluoromethyl)biphenyl-3-amine
    • EN300-239662
    • BB 0222462
    • A824896
    • F9995-2569
    • 4'-trifluoromethylbiphenyl-3-ylamine
    • 4'-(trifluoromethyl)[1,1'-biphenyl]-3-amine
    • SCHEMBL631923
    • 4'-(Trifluoromethyl)-1,1'-biphenyl-3-ylamine
    • SB80705
    • 4'-(trifluoromethyl)-[1,1'-biphenyl]-3-amine
    • AKOS004113608
    • FS-6324
    • 3-Amino-4-(trifluoromethyl)-1,1-biphenyl
    • 4'-(Trifluoromethyl)-biphenyl-3-amine
    • DTXSID80960532
    • MFCD03424671
    • DB-049527
    • MDL: MFCD03424671
    • Inchi: 1S/C13H10F3N/c14-13(15,16)11-6-4-9(5-7-11)10-2-1-3-12(17)8-10/h1-8H,17H2
    • InChI Key: RTSCKIULIJLTHO-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1C=CC=C(C=1)N)(F)F

Computed Properties

  • Exact Mass: 237.07700
  • Monoisotopic Mass: 237.07653381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 4.53580

4'-(trifluoromethyl)-1,1'-biphenyl-3-amine Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

4'-(trifluoromethyl)-1,1'-biphenyl-3-amine Pricemore >>

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